Cas no 888466-83-9 (N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide)

• Product name: N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide
• CAS No: 888466-83-9
• MF: C₂₈H₂₂N₂O₅
• MW: 466.484687328339
• CID: 6088602
• PubChem ID: 16818023

N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2,5-dimethoxyphenyl)-3-[(1-naphthalenylcarbonyl)amino]-
• AKOS024617298
• F1883-1143
• N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-carbonylamino)-1-benzofuran-2-carboxamide
• 3-(1-naphthamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide
• 888466-83-9

• Inchi： 1S/C28H22N2O5/c1-33-18-14-15-24(34-2)22(16-18)29-28(32)26-25(21-11-5-6-13-23(21)35-26)30-27(31)20-12-7-9-17-8-3-4-10-19(17)20/h3-16H,1-2H3,(H,29,32)(H,30,31)
• InChI Key： IHXBUFVEILDUQE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=C3C(C=CC=C3)=CC=C2)=O)=C1C(NC1=CC(OC)=CC=C1OC)=O

Computed Properties

• Exact Mass: 466.15287181g/mol
• Monoisotopic Mass: 466.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• XLogP3: 6.1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 554.0±50.0 °C(Predicted)
• pka: 11.03±0.70(Predicted)

Additional information on N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide

N-(2,5-Dimethoxyphenyl)-3-(Naphthalene-1-Amido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 888466-83-9, known as N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical research. Recent studies have highlighted its role in the development of novel therapeutic agents and functional materials.

N-(2,5-Dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is characterized by its complex molecular architecture, which includes a benzofuran core, a naphthyl amide group, and a dimethoxyphenyl substituent. The benzofuran moiety is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in organic synthesis. The naphthyl amide group adds further complexity to the molecule, enhancing its electronic properties and reactivity. The dimethoxyphenyl substituent introduces steric hindrance and electronic effects that can be tailored for specific applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its properties for use in drug delivery systems. Scientists have explored the use of N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide as a potential precursor for developing bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for constructing peptide-like structures with enhanced stability and bioavailability.

In addition to its role in drug discovery, this compound has shown promise in the field of materials science. Researchers have investigated its potential as a building block for creating advanced materials with tailored optical and electronic properties. The molecule's ability to self-assemble into ordered structures has been leveraged in the development of new types of polymers and nanomaterials.

The synthesis of N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. This has opened up new avenues for exploring its stereochemical properties and their impact on biological activity.

One of the most exciting developments involving this compound is its application in the field of green chemistry. Researchers have demonstrated that N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide can be used as a catalyst in environmentally friendly chemical reactions. Its ability to accelerate reactions under mild conditions makes it a valuable tool for sustainable chemical synthesis.

Furthermore, recent studies have explored the use of this compound in the development of sensors and diagnostic tools. Its unique electronic properties make it an excellent candidate for designing sensors capable of detecting trace amounts of analytes in complex environments. This has significant implications for applications in environmental monitoring and medical diagnostics.

In conclusion, N-(2,5-dimethoxyphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS No 888466-83-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and green chemistry. As ongoing research continues to uncover new properties and applications for this compound, its significance in the scientific community is expected to grow further.